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Compound of Interest

Compound Name: N-Biotinyl-6-aminohexanoic acid

Cat. No.: B016541

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing N-Biotinyl-6-
aminohexanoic acid for the biotinylation of proteins and subsequent immunoprecipitation.
This powerful technique allows for the effective isolation and study of specific proteins and their
interaction partners from complex biological samples.

Introduction to N-Biotinyl-6-aminohexanoic acid in
Immunoprecipitation

N-Biotinyl-6-aminohexanoic acid is a biotinylation reagent commonly employed to label
proteins and other biomolecules.[1][2] Its structure features a biotin moiety, which exhibits an
exceptionally strong and specific affinity for streptavidin and avidin, and a six-carbon spacer
arm (aminohexanoic acid) that minimizes steric hindrance, allowing for efficient interaction
between the biotinylated protein and streptavidin-conjugated beads.[3] For protein labeling, N-
Biotinyl-6-aminohexanoic acid is typically activated with an N-hydroxysuccinimide (NHS)
ester group, which readily reacts with primary amines (e.g., the side chain of lysine residues)
on the target protein to form stable amide bonds.[4]

This biotin-based immunoprecipitation, often referred to as a "pull-down" assay, offers a robust
alternative to traditional immunoprecipitation methods that rely on protein A/G. It is particularly
useful for proteins where a specific antibody for immunoprecipitation is not available, or for
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isolating protein complexes under stringent washing conditions due to the strength of the biotin-
streptavidin interaction.

Key Applications:

« Isolation of protein complexes: Identification of novel protein-protein interactions.

» Enrichment of low-abundance proteins: Concentrating specific proteins from dilute lysates for
downstream analysis.

o Drug target discovery: Isolating cellular targets of biotinylated small molecule drugs.

 Validation of protein interactions: Confirming suspected interactions discovered through other
methods.

Experimental Workflow Overview

The general workflow for immunoprecipitation using N-Biotinyl-6-aminohexanoic acid
involves three main stages: biotinylation of the target protein, immunoprecipitation using
streptavidin-coated beads, and elution of the captured protein(s).

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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